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Compound of Interest

Compound Name: Oxadiargy!

Cat. No.: B1677824

Abstract

This application note details a robust and sensitive method for the determination of the
herbicide oxadiargyl in water samples using gas chromatography (GC) with an electron
capture detector (ECD). The protocol outlines a modified QUEChERS (Quick, Easy, Cheap,
Effective, Rugged, and Safe) sample preparation procedure, which provides high recovery
rates and minimizes matrix interference. This method is suitable for researchers, environmental
scientists, and professionals in drug development and pesticide monitoring who require a
reliable and efficient way to quantify oxadiargyl residues in aqueous matrices.

Introduction

Oxadiargyl is a pre-emergence herbicide used for the control of a wide range of grass and
broad-leaved weeds in various crops.[1][2] Its potential for runoff into surface and groundwater
necessitates sensitive and accurate analytical methods for environmental monitoring. Gas
chromatography is a widely used technique for the analysis of pesticide residues like
oxadiargyl in environmental samples.[1][3][4] This note provides a detailed protocol for the
extraction and subsequent analysis of oxadiargyl in water using GC-ECD.

Experimental

o Oxadiargyl analytical standard (=99.0% purity)

o Acetonitrile (HPLC grade)
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e Sodium chloride (NaCl, analytical grade)

¢ Anhydrous magnesium sulfate (MgSOQa, analytical grade)

e Deionized water (HPLC grade)
e 50 mL polypropylene centrifuge tubes
e Syringe filters (0.22 um, PTFE)

o Autosampler vials (2 mL, amber glass)

A gas chromatograph equipped with an electron capture detector (GC-ECD) was used for the

analysis. The instrumental conditions are summarized in Table 1.

Table 1: Gas Chromatography (GC-ECD) Parameters

Parameter

Condition

Gas Chromatograph

Agilent 8890 GC System or equivalent

Detector Micro Electron Capture Detector (LECD)
HP-5MS (30 m x 0.25 mm, 0.25 pm film
Column ) )
thickness) or equivalent
Injector Splitless, 250°C

Injection Volume

1puL

Carrier Gas

Helium at a constant flow of 1.0 mL/min

Oven Program

Initial: 150°C (hold 1 min), Ramp: 25°C/min to
200°C, Ramp: 3°C/min to 280°C (hold 10 min)

Detector Temp.

300°C

Makeup Gas

Nitrogen at 25 mL/min

Note: These parameters are a starting point and may require optimization for your specific

instrument and column.
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Protocols

Prepare a stock solution of oxadiargyl at 100 pg/mL in acetonitrile. From this stock, create a
series of working standards ranging from 0.1 to 10 ng/mL by serial dilution in acetonitrile.
These standards are used to generate a calibration curve.

Transfer a 10 mL water sample into a 50 mL polypropylene centrifuge tube.

e Add 10 mL of acetonitrile to the tube.

e Add 4 g of anhydrous magnesium sulfate (MgSOa4) and 1 g of sodium chloride (NaCl).

o Cap the tube and vortex vigorously for 1 minute to ensure thorough mixing and extraction.
e Centrifuge the tube at 4000 rpm for 5 minutes to separate the organic and aqueous layers.
o Carefully collect the upper acetonitrile layer.

o Filter the extract through a 0.22 um PTFE syringe filter into an autosampler vial.

e The sample is now ready for GC-ECD analysis.

Results and Discussion

This method has been validated for the determination of oxadiargyl in water. The performance
of the method is summarized in Table 2. The QUEChERS extraction method is effective,
providing good recoveries and precision. The GC-ECD provides excellent sensitivity for the
detection of oxadiargyl.

Table 2: Method Validation Data for Oxadiargyl in Water
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Parameter Result
Linearity (ng/mL) 0.1-10
Correlation Coefficient (r?) >0.995

Limit of Detection (LOD) 0.01 pg/L

Limit of Quantitation (LOQ) 0.035 pg/L
Recovery (at 0.01 mg/kg) 82.9% - 112.0%
Relative Standard Deviation (RSD) <6.2%

The linearity of the method was established over the concentration range of 0.1 to 10 ng/mL.
The recovery of oxadiargyl from spiked water samples was consistently high, demonstrating
the efficiency of the extraction procedure. The low relative standard deviation indicates good
precision and reproducibility of the method.

Workflow Diagram

Click to download full resolution via product page

Caption: Experimental workflow for oxadiargyl analysis in water.

Conclusion

The described gas chromatography method with electron capture detection provides a reliable,
sensitive, and efficient means for the determination of oxadiargyl in water samples. The
modified QUEChERS sample preparation is straightforward and yields high recovery rates. This
application note serves as a comprehensive guide for laboratories involved in environmental
monitoring and pesticide residue analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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